Cas no 2680812-55-7 (2-(1s,4s)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid)

• Product Name: 2-(1s,4s)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid
• CAS No: 2680812-55-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5649511
• PubChem ID: 165908664
• Update Time: 2025-06-22

2-(1s,4s)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1s,4s)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]acetic acid
• EN300-28277338
• EN300-28277300
• 2680702-52-5
• 2680812-55-7
• EN300-28277231
• 2-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl)acetic acid
• 2-[(1r,4r)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]acetic acid
• 2680859-15-6
• 2-(1s,4s)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid

• Inchi： 1S/C12H19NO4/c1-2-7-17-12(16)13-10-5-3-9(4-6-10)8-11(14)15/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)
• InChI Key： HXYJDDZWYJDWHF-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1s,4s)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid

Compound CAS No 2680812-55-7: 2-(1S,4S)-4-{(Prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic Acid

The compound with CAS No 2680812-55-7, known as 2-(1S,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclohexane ring system, which is substituted with a propenoyl group and an amino acid moiety. The stereochemistry at the 1S and 4S positions of the cyclohexane ring adds to its complexity and potential biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antitumor agents and neuroprotective drugs. The presence of the propenoyl group introduces a degree of unsaturation that may enhance its ability to interact with biological targets such as enzymes or receptors. Additionally, the amino acid moiety suggests that this compound could play a role in peptide-based therapeutics or as a building block for more complex molecules.

One of the most intriguing aspects of CAS No 2680812-55-7 is its potential to act as a prodrug. Prodrugs are inactive compounds that are metabolized in the body to release an active drug. The structure of this compound suggests that it could be designed to release bioactive molecules under specific physiological conditions, making it a promising candidate for targeted drug delivery systems.

From a synthetic perspective, the construction of this molecule involves several key steps. The synthesis begins with the preparation of the cyclohexane ring system, which is then subjected to stereochemical control to establish the 1S and 4S configurations. Subsequent reactions involve the introduction of the propenoyl group and the amino acid side chain, requiring precise control over reaction conditions to ensure high yields and stereochemical integrity.

The biological evaluation of CAS No 2680812-55-7 has revealed interesting properties. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies in animal models have indicated that it may possess neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's disease.

One area where this compound has shown particular promise is in its ability to modulate cellular signaling pathways. The interaction of CAS No 2680812-55-7 with key signaling molecules has been investigated using advanced techniques such as X-ray crystallography and molecular docking studies. These studies have provided insights into how the compound binds to its targets and how its structure can be optimized for improved potency and selectivity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption properties when administered orally. However, further studies are required to fully characterize its distribution, metabolism, and excretion profiles. Understanding these parameters will be crucial for determining its suitability as a therapeutic agent and for optimizing its formulation for clinical use.

The development of analogs based on CAS No 2680812-55-7 is currently underway, with researchers exploring variations in both the cyclohexane ring system and the substituent groups. These analogs are being tested for their ability to enhance potency, reduce off-target effects, and improve pharmacokinetic properties. This iterative process is expected to yield compounds with improved therapeutic profiles that are better suited for clinical translation.

In conclusion, CAS No 2680812-55-7, or 2-(1S,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylacetic acid, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with its promising biological activity, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound has the potential to contribute significantly to advancements in medicine and pharmacology.